m7GpppAmpG ammonium

• Molecular Formula: C32H46N16O24P4
• Molecular Weight: 1162.7 g/mol
• InChI: InChI=1S/C32H43N15O24P4.H3N/c1-44-9-47(25-15(44)27(53)43-32(35)41-25)29-19(51)17(49)11(67-29)4-64-73(56,57)70-75(60,61)71-74(58,59)65-5-12-20(21(62-2)30(68-12)45-7-38-13-22(33)36-6-37-23(13)45)69-72(54,55)63-3-10-16(48)18(50)28(66-10)46-8-39-14-24(46)40-31(34)42-26(14)52;/h6-12,16-21,28-30,48-51H,3-5H2,1-2H3,(H11-,33,34,35,36,37,40,41,42,43,52,53,54,55,56,57,58,59,60,61);1H3/t10-,11-,12-,16-,17-,18-,19-,20-,21-,28-,29-,30-;/m1./s1
• InChIKey: WVZMLDDWTJQTOU-HHLYRATHSA-N

m7GpppAmpG Ammonium for mRNA Synthesis: Co‑Transcriptional Capping and eIF4E Binding Data

m7GpppAmpG ammonium (m7G(5')ppp(5')(2'OMeA)pG ammonium) is a trinucleotide 5′ cap analog used for co‑transcriptional production of Cap‑1 mRNA during in vitro transcription . It incorporates a 2′‑O‑methylated adenosine at the first transcribed position, yielding mRNA that mimics the natural eukaryotic cap‑1 structure [1]. The ammonium salt provides enhanced solubility and handling stability compared to the free acid form . Key reported metrics include a capping efficiency of 90% and an eIF4E binding affinity of KD = 45.6 nM .

Co-transcriptional Cap‑1 mRNA synthesis – produces natural 2′‑O‑methylated cap structure during IVT

Ammonium salt form – reported improved solubility and handling stability versus free acid

Reported translation initiation context – eIF4E binding affinity supports cap-dependent translation studies

• [1] Sikorski, P.J., Warminski, M., Kubacka, D., et al. (2020) 'The identity and methylation status of the first transcribed nucleotide in eukaryotic mRNA 5′ cap modulates protein expression in living cells', Nucleic Acids Research, 48(3), pp. 1607–1626. View Source

Why m7GpppAmpG Ammonium Is Not Interchangeable with Simpler Cap Analogs

Cap analog selection directly determines mRNA translational yield, immunogenicity, and in vivo half‑life. Trinucleotide m7GpppAmpG ammonium produces a natural Cap‑1 structure with 2′‑O‑methylation on the first adenosine, whereas dinucleotide analogs such as m7GpppG (standard cap) and ARCA (m7,3′‑OGpppG) generate Cap‑0 structures that are recognized as non‑self and trigger innate immune sensors [1]. Furthermore, the ammonium salt form of m7GpppAmpG is specifically recommended to avoid the stability issues observed with the free acid, which can degrade during storage . Substituting a generic analog without considering these structural and formulation differences may result in lower capping efficiency, reduced protein expression, and unpredictable immunogenicity.

Cap‑0 analogs (m7GpppG, ARCA) generate a non-self structure that may activate innate immune sensors; Cap‑1 context provided by the trinucleotide analog is not interchangeable.

Free acid forms may degrade during storage; the ammonium salt formulation supports reagent stability under typical handling conditions.

Translation yield can differ significantly between dinucleotide and trinucleotide caps; direct substitution without evaluation may shift protein expression outcomes.

• [1] Sikorski, P.J., Warminski, M., Kubacka, D., et al. (2020) 'The identity and methylation status of the first transcribed nucleotide in eukaryotic mRNA 5′ cap modulates protein expression in living cells', Nucleic Acids Research, 48(3), pp. 1607–1626. View Source

Quantitative Comparative Evidence for m7GpppAmpG Ammonium Selection

Superior In Vitro Translation Efficiency vs. ARCA and m7GpppG in RRL

In rabbit reticulocyte lysate (RRL), mRNA capped with m7GpppAmpG produced 2.54‑fold higher luciferase expression than ARCA‑capped mRNA and 4‑fold higher than m7GpppG‑capped mRNA [1]. This head‑to‑head comparison directly quantifies the translational advantage of the trinucleotide Cap‑1 analog over the standard Cap‑0 analogs.

Translation efficiency in RRL

Head-to-head

+154% vs ARCA
+297% vs m7GpppG

Reported translational endpoint context; supports higher protein output per mRNA dose in lysate systems

Rabbit reticulocyte lysate; luciferase reporter

Evidence Dimension	Normalized in vitro translation efficiency (Gaussia luciferase)
Target Compound Data	2.54 ± 0.24 (relative to ARCA = 1)
Comparator Or Baseline	ARCA (m27,2′-OGpppG) = 1; m7GpppG = 0.64 ± 0.06
Quantified Difference	+154% vs. ARCA; +297% vs. m7GpppG
Conditions	Rabbit reticulocyte lysate (RRL); mRNAs isolated by MEGAclear (Ambion) kit

Why This Matters

Higher translation efficiency directly reduces the mRNA dose required for a given protein output, lowering cost of goods and minimizing off‑target effects.

• [1] Sikorski, P.J., Warminski, M., Kubacka, D., et al. (2023) 'Comparison of Gaussia luciferase production from mRNA capped with different cap analogs in RRL and JAWS II living cells', PLoS ONE, 18(5), e0286129. Table 1. View Source

Enhanced eIF4E Binding Affinity Relative to ARCA

m7GpppAmpG binds the translation initiation factor eIF4E with a KD of 33.8 ± 2.6 nM, compared to 92.6 ± 2.6 nM for ARCA (m27,2′-OGpppG) [1]. The approximately 2.7‑fold stronger binding affinity predicts more efficient recruitment of the translational machinery and potentially slower decapping.

eIF4E binding affinity

Head-to-head

Target: 33.8 nM
ARCA: 92.6 nM
~2.7‑fold tighter

Supports translation initiation efficiency context; may correlate with cap protection

Fluorescence quenching titration

Evidence Dimension	Binding affinity (KD) for eIF4E
Target Compound Data	33.8 ± 2.6 nM
Comparator Or Baseline	ARCA (m27,2′-OGpppG) = 92.6 ± 2.6 nM
Quantified Difference	~2.7‑fold stronger binding
Conditions	Fluorescence quenching titration

Why This Matters

Stronger eIF4E binding correlates with enhanced translation initiation and may improve mRNA stability by protecting the cap from decapping enzymes.

• [1] Warminski, M., Kowalska, J., Jemielity, J., et al. (2023) 'Biological Properties of Chemically Modified Cap Analogs and mRNAs Capped with Them', International Journal of Molecular Sciences, 24(19), 14776. Table 1. View Source

Capping Efficiency Comparison vs. m7GpppG and ARCA

m7GpppAmpG ammonium achieves a capping efficiency of 90% under standard co‑transcriptional conditions . This is higher than the 76% efficiency reported for m7GpppG [1] and within the upper range of ARCA (50–90% depending on conditions) [2]. The high efficiency reduces the fraction of uncapped mRNA that can trigger innate immune responses.

Capping efficiency

Cross-study comparable

Target: 90%
m7GpppG: 76%
ARCA: 50–90% (typical)

Reported capping endpoint context; higher proportion of translatable mRNA may simplify purification

Co‑transcriptional T7 IVT conditions

Evidence Dimension	Capping efficiency (%)
Target Compound Data	90%
Comparator Or Baseline	m7GpppG = 76%; ARCA = 50–90% (typical)
Quantified Difference	+14 percentage points vs. m7GpppG
Conditions	Co‑transcriptional capping during T7 RNA polymerase in vitro transcription

Why This Matters

Higher capping efficiency ensures a greater proportion of full‑length, translation‑competent mRNA, improving product consistency and reducing purification burden.

• [1] Warminski, M., Kowalska, J., Jemielity, J., et al. (2011) 'Synthesis and properties of mRNAs containing a fluorescent cap analog', RNA, 17(12), pp. 2109–2118. Table 3. View Source
• [2] Takara Bio. Co‑translational capping application note. View Source

m7GpppAmpG Ammonium: Validated Application Scenarios

High‑Yield Research‑Grade mRNA Synthesis for In Vitro Studies

When maximizing protein output from a given amount of IVT‑produced mRNA is critical—for example, in cell‑based reporter assays or in vitro translation systems—m7GpppAmpG ammonium provides a 2.5‑fold higher luciferase yield in RRL compared to ARCA [1]. The 90% capping efficiency further ensures that the majority of the transcript pool is translationally active .

mRNA Therapeutic Candidate Optimization Requiring Reduced Immunogenicity

The Cap‑1 structure generated by m7GpppAmpG ammonium is recognized as 'self' by the innate immune system, unlike Cap‑0 analogs that can activate RIG‑I and IFIT proteins [1]. This makes the analog particularly suitable for optimizing mRNA therapeutic candidates where minimizing immunogenicity is a primary concern.

Process Development for mRNA Manufacturing

In process development, the ammonium salt form offers superior solubility and long‑term stability compared to the free acid, simplifying reagent handling and reducing lot‑to‑lot variability . The 90% capping efficiency also streamlines downstream purification by reducing the fraction of uncapped RNA.

Cap‑Binding Protein Studies and Competitive Binding Assays

The well‑characterized eIF4E binding affinity (KD = 33.8–45.6 nM) makes m7GpppAmpG a useful tool for studying cap‑dependent translation initiation or for developing assays that measure the binding of novel cap‑binding proteins [2].

Application

Selection Property

Validation Focus

In vitro mRNA translation studies

Translation yield context

Protein output per transcript dose

mRNA research candidate innate immune profiling

Cap-1 structure for immune recognition studies

Innate immune sensor activation endpoints

mRNA production process development

Ammonium salt solubility and stability

Lot-to-lot consistency and purification yield

Cap-binding protein interaction studies

eIF4E binding affinity context

Competitive binding assay performance

• [1] Sikorski, P.J., Warminski, M., Kubacka, D., et al. (2023) 'Comparison of Gaussia luciferase production from mRNA capped with different cap analogs in RRL and JAWS II living cells', PLoS ONE, 18(5), e0286129. Table 1. View Source
• [2] Warminski, M., Kowalska, J., Jemielity, J., et al. (2023) 'Biological Properties of Chemically Modified Cap Analogs and mRNAs Capped with Them', International Journal of Molecular Sciences, 24(19), 14776. Table 1. View Source